Cas no 1094454-72-4 (5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine)

• Product Name: 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine
• CAS No: 1094454-72-4
• MF: C₈H₈N₄S
• MW: 192.240919113159
• CID: 4571351
• Update Time: 2025-06-12

5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-Methylthiophen-2-yl)-1,2,4-triazin-3-amine
• 1,2,4-Triazin-3-amine, 5-(5-methyl-2-thienyl)-
• 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine

• Inchi： 1S/C8H8N4S/c1-5-2-3-7(13-5)6-4-10-12-8(9)11-6/h2-4H,1H3,(H2,9,11,12)
• InChI Key： PQYVQFLKKBYRBS-UHFFFAOYSA-N
• SMILES： N1C=C(C2SC(C)=CC=2)N=C(N)N=1

5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine

Research Brief on 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine (CAS: 1094454-72-4): Recent Advances and Applications

The compound 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine (CAS: 1094454-72-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazine core linked to a methylthiophene moiety, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, leveraging its unique physicochemical properties and binding affinity for specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine on a panel of protein kinases implicated in cancer progression. The compound demonstrated selective inhibition of certain kinases, such as FGFR (fibroblast growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing targeted therapies against angiogenesis-dependent cancers.

Further structural optimization efforts have been reported in a recent Bioorganic & Medicinal Chemistry Letters article, where derivatives of 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine were synthesized and evaluated for their pharmacokinetic properties. The introduction of solubilizing groups at the triazine ring improved the compound's bioavailability while maintaining its kinase inhibitory activity. Molecular docking studies revealed that the methylthiophene moiety plays a critical role in binding to the hydrophobic pocket of target kinases, providing insights for future drug design.

Beyond oncology applications, preliminary research has also explored the antimicrobial potential of this compound. A 2024 study in European Journal of Medicinal Chemistry reported that 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine exhibits moderate activity against drug-resistant bacterial strains, possibly through interference with bacterial DNA gyrase. While further optimization is needed, these findings open new avenues for developing antibiotics against multidrug-resistant pathogens.

The synthetic accessibility of 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine has also been a focus of recent investigations. A novel one-pot synthesis method published in Organic Process Research & Development (2023) demonstrated an efficient route to this compound with improved yield and purity, addressing previous challenges in large-scale production. This advancement is particularly significant for facilitating further pharmacological studies and potential clinical translation.

In conclusion, recent research on 5-(5-methylthiophen-2-yl)-1,2,4-triazin-3-amine (CAS: 1094454-72-4) highlights its versatility as a pharmacophore with applications in multiple therapeutic areas. While current studies primarily focus on its kinase inhibitory properties for cancer treatment, emerging data suggest broader pharmacological potential. Future research directions may include comprehensive preclinical evaluation, further structural optimization for enhanced selectivity and pharmacokinetics, and exploration of combination therapies with existing anticancer agents.